Cas no 224785-91-5 (Vardenafil hydrochloride)

• Product Name: Vardenafil hydrochloride
• CAS No: 224785-91-5
• MF: C₂₃H₃₃ClN₆O₄S
• MW: 525.063922643662
• MDL: MFCD07369690
• CID: 67077
• Update Time: 2025-10-29

Vardenafil hydrochloride Chemical and Physical Properties

Names and Identifiers

• Vardenafil hydrochloride
• 2-[2-Ethoxy-5-(4-ethylpiperazin-1-yl)sulfonylphenyl]-5-methyl-7-propyl-1H-imidazo[5,1-f][1,2,4]triazin-4-one hydrochloride
• Vardenafil, Hydrochloride Salt Discontinued See V098001
• Vardenafil
• Vardenafil (hydrochloride)
• Vardenafil, Hydrochl
• Levitra,Valdenafil
• Levitra,Valdenafil.HCl
• Nuviva
• VARDENAFIL HCL
• VARDENAFIL,HYDROCHLORIDE SALT
• VARDENAFILMONOHYDROCHLORIDE(SUBJECTTOPATENTFREE)

• MDL： MFCD07369690
• Inchi： 1S/C23H32N6O4S.ClH/c1-5-8-20-24-16(4)21-23(30)25-22(26-29(20)21)18-15-17(9-10-19(18)33-7-3)34(31,32)28-13-11-27(6-2)12-14-28;/h9-10,15H,5-8,11-14H2,1-4H3,(H,25,26,30);1H
• InChI Key： XCMULUAPJXCOHI-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=C(C2=NN3C(CCC)=NC(C)=C3C(N2)=O)C=1)OCC)(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 524.19700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 8

Experimental Properties

• Melting Point: 227-230°C
• PSA: 121.28000
• LogP: 3.82900

Vardenafil hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264; P270; P301+P310+P330; P405; P501
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical additives Functional Additives

Additional information on Vardenafil hydrochloride

Introduction to Vardenafil Hydrochloride (CAS No: 224785-91-5)

Vardenafil hydrochloride, a compound with the chemical name Vardenafil hydrochloride, is a well-known pharmaceutical agent primarily recognized for its role in the treatment of erectile dysfunction. Its chemical structure and pharmacological properties have been extensively studied, leading to significant advancements in understanding its mechanisms of action and therapeutic applications. With the CAS number 224785-91-5, this compound is precisely identified and classified within the chemical database, ensuring accurate documentation and research utilization.

The molecular formula of Vardenafil hydrochloride is C21H19N3O4·HCl, reflecting its complex structure that contributes to its potent effects. This compound belongs to the class of phosphodiesterase type 5 (PDE5) inhibitors, which are renowned for their ability to enhance blood flow to specific areas of the body, particularly in the context of sexual function. The hydrochloride salt form enhances the stability and bioavailability of the active ingredient, making it a preferred choice for pharmaceutical formulations.

Recent research has delved into the pharmacokinetic and pharmacodynamic properties of Vardenafil hydrochloride, revealing insights that have refined its therapeutic potential beyond its initial indication. Studies have demonstrated its efficacy not only in treating erectile dysfunction but also in managing pulmonary arterial hypertension (PAH). The ability of Vardenafil hydrochloride to inhibit PDE5 leads to increased levels of cyclic guanosine monophosphate (cGMP), a critical mediator of vasodilation and smooth muscle relaxation.

In clinical trials, Vardenafil hydrochloride has shown remarkable results in improving exercise capacity and reducing symptoms associated with PAH. The drug's rapid onset of action and prolonged duration make it a suitable candidate for patients requiring consistent therapeutic benefits. Furthermore, researchers have explored combination therapies involving Vardenafil hydrochloride with other vasodilators, aiming to enhance outcomes in patients with severe PAH.

The chemical synthesis of Vardenafil hydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that pharmaceutical-grade material meets stringent regulatory standards. The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) allows for rigorous quality control, confirming the identity and integrity of the final product.

From a biochemical perspective, Vardenafil hydrochloride interacts with PDE5 enzymes through competitive inhibition, preventing the degradation of cGMP. This mechanism is crucial for maintaining normal physiological processes, particularly in vascular tissues. The selectivity of Vardenafil hydrochloride for PDE5 over other phosphodiesterases minimizes side effects associated with broader inhibition, making it a safer option for therapeutic use.

Emerging research has also investigated the potential applications of Vardenafil hydrochloride in conditions beyond its traditional indications. Preclinical studies have suggested that it may have neuroprotective properties due to its ability to modulate cGMP-dependent signaling pathways. These findings open new avenues for exploring Vardenafil hydrochloride as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacological profile of Vardenafil hydrochloride has also led to investigations into its role in cardiovascular health. Studies indicate that PDE5 inhibition may contribute to improved endothelial function by promoting nitric oxide release. This effect could be beneficial in managing conditions like coronary artery disease and peripheral artery disease, where impaired blood flow is a key pathological feature.

In terms of drug delivery systems, formulations containing Vardenafil hydrochloride have been engineered to enhance patient compliance and efficacy. Oral tablets, sublingual sprays, and transdermal patches are among the various delivery methods available. These innovations aim to provide flexible treatment options while maintaining therapeutic concentrations of the active ingredient.

The regulatory landscape governing the use of Vardenafil hydrochloride reflects its significance in modern medicine. Regulatory agencies such as the FDA and EMA have approved it under specific indications based on robust clinical evidence. Post-marketing surveillance continues to monitor safety profiles and long-term effects, ensuring that patient care remains informed by up-to-date scientific knowledge.

Future research directions include exploring synergistic combinations of Vardenafil hydrochloride with other therapeutic agents to expand its clinical utility. Additionally, advancements in drug design may lead to next-generation PDE5 inhibitors with improved selectivity and reduced side effects. Collaborative efforts between academia and industry are essential in driving these innovations forward.

The global market for phosphodiesterase inhibitors like Vardenafil hydrochloride remains robust due to increasing prevalence rates of conditions such as erectile dysfunction and PAH. Pharmaceutical companies continue to invest in R&D to develop novel formulations and combination therapies that address unmet medical needs. This commitment underscores the enduring importance of compounds like Vardenafil hydrochloride in improving patient outcomes worldwide.